Cas no 132619-66-0 (2',3'-Dideoxycytidine-5'-triphosphate lithium salt -)

• Product Name: 2',3'-Dideoxycytidine-5'-triphosphate lithium salt -
• CAS No: 132619-66-0
• MF: C₉H₁₅N₃NaO₁₂P₃
• MW: 473.139355897903
• CID: 138942
• PubChem ID: 24894086
• Update Time: 2025-10-29

2',3'-Dideoxycytidine-5'-triphosphate lithium salt - Chemical and Physical Properties

Names and Identifiers

• 2', 3'- DIDEOXYCYTIDINE- 5'- O- TRIPHOSPHATE ( DDCTP )
• Cytidine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, disodium salt (9CI)
• ddCTP
• sodium,[(2S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methyl [hydroxy(phosphonooxy)phosphoryl] phosphate
• 2',3'-Dideoxycytidine 5'-triphosphate sodium salt
• 2',3'-Dideoxycytidine 5'-triphosphate sodium salt solution
• ddCTP SODIUM
• DDCTP SODIUM SALT
• 2',3'-Dideoxycytidine 5'-triphosphoric acid
• 2’,3’-dideoxycytidine5’-triphosphate*sodium
• 2',3'-DIDEOXYCYTIDINE-5'-O-TRIPHOSPHATE SODIUM SALT
• 2'3'-Dideoxycytidine 5'-triphosphate sodiuM salt (ddCTP)
• 2’,3’-dideoxycytidine-5’-o-triphosphate(ddctp),sodiumsalt
• 2μ,3μ-Dideoxycytidine 5μ-triphosphate solution sodium salt
• 1-[4-Amino-2-oxopyrimidine-1(2H)-yl]-1,2,3-trideoxy-β-D-glycero-pentofuranose 5-triphosphoric acid
• sodium ((2S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl trihydrogentriphosphate
• 132619-66-0
• Sodium;[[[(2S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
• 2',3'-Dideoxycytidine-5'-triphosphate lithium salt -

• MDL： MFCD00717536
• Inchi： 1S/C9H16N3O12P3.Na/c10-7-3-4-12(9(13)11-7)8-2-1-6(22-8)5-21-26(17,18)24-27(19,20)23-25(14,15)16;/h3-4,6,8H,1-2,5H2,(H,17,18)(H,19,20)(H2,10,11,13)(H2,14,15,16);/q;+1/p-1/t6-,8+;/m0./s1
• InChI Key： LOOMQRBEBYCFPP-QDOHZIMISA-M
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)[O-])OC[C@@H]1CC[C@H](N2C(N=C(C=C2)N)=O)O1.[Na+]

Computed Properties

• Exact Mass: 472.97700
• Monoisotopic Mass: 472.97662820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 805
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231Ų

Experimental Properties

• PSA: 262.22000
• LogP: 0.86580

2',3'-Dideoxycytidine-5'-triphosphate lithium salt - Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：−20°C

Additional information on 2',3'-Dideoxycytidine-5'-triphosphate lithium salt -

2',3'-Dideoxycytidine-5'-triphosphate Lithium Salt (CAS No. 132619-66-0): A Comprehensive Overview

2',3'-Dideoxycytidine-5'-triphosphate lithium salt (CAS No. 132619-66-0) is a significant compound in the field of nucleoside analogs, particularly in the study of antiviral and anticancer therapies. This compound, also known as dideoxycytidine triphosphate lithium salt, is a modified form of cytidine triphosphate (CTP) with the 2' and 3' hydroxyl groups removed, making it a potent inhibitor of DNA synthesis.

The unique structure of 2',3'-Dideoxycytidine-5'-triphosphate lithium salt allows it to act as a chain terminator during DNA replication, effectively halting the elongation process. This property makes it an essential tool in both research and therapeutic applications, particularly in the development of drugs targeting viral infections and cancer.

Recent studies have highlighted the potential of 2',3'-Dideoxycytidine-5'-triphosphate lithium salt in antiviral therapy. For instance, a study published in the Journal of Virology demonstrated that this compound effectively inhibits the replication of HIV-1 by incorporating into viral DNA and causing premature chain termination. This mechanism is similar to that of other nucleoside reverse transcriptase inhibitors (NRTIs) but with enhanced specificity and reduced toxicity.

In the context of cancer research, 2',3'-Dideoxycytidine-5'-triphosphate lithium salt has shown promise in inhibiting the proliferation of various cancer cell lines. A study in the International Journal of Cancer reported that this compound significantly reduced the growth of human breast cancer cells by interfering with DNA synthesis and inducing apoptosis. These findings suggest that 2',3'-Dideoxycytidine-5'-triphosphate lithium salt could be a valuable addition to existing chemotherapy regimens.

The lithium salt form of this compound is particularly advantageous due to its improved solubility and stability compared to other salts. This makes it easier to handle and more suitable for use in both laboratory settings and clinical trials. The enhanced solubility also facilitates better absorption and distribution within cells, enhancing its therapeutic efficacy.

Beyond its direct antiviral and anticancer properties, 2',3'-Dideoxycytidine-5'-triphosphate lithium salt has been explored for its potential in diagnostic applications. Its ability to terminate DNA chains can be harnessed in sequencing technologies, where it can serve as a marker for specific nucleotide incorporation events. This application is particularly relevant in next-generation sequencing (NGS) methods, where high precision and accuracy are crucial.

In terms of safety and regulatory considerations, 2',3'-Dideoxycytidine-5'-triphosphate lithium salt has undergone extensive evaluation to ensure its suitability for use in various applications. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

The synthesis of 2',3'-Dideoxycytidine-5'-triphosphate lithium salt involves several steps, including the protection of functional groups, selective deoxygenation at the 2' and 3' positions, and subsequent phosphorylation. Advanced synthetic methods have been developed to optimize these processes, ensuring high yields and purity levels. These advancements have made it possible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 2',3'-Dideoxycytidine-5'-triphosphate lithium salt (CAS No. 132619-66-0) is a versatile compound with significant potential in antiviral and anticancer therapies, as well as diagnostic applications. Its unique properties make it an invaluable tool for researchers and clinicians alike. As ongoing studies continue to uncover new insights into its mechanisms and applications, the future prospects for this compound are promising.